Cas no 303986-38-1 (4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile)

• Product Name: 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile
• CAS No: 303986-38-1
• CID: 4644663
• Update Time: 2025-05-20

4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(DIMETHYLAMINO)-2-(2-[(METHOXYIMINO)METHYL]-1H-PYRROL-1-YL)NICOTINONITRILE
• 3-Pyridinecarbonitrile, 4-(dimethylamino)-2-[2-[(methoxyimino)methyl]-1H-pyrrol-1-yl]-
• 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile

Additional information on 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile

Professional Introduction to 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile (CAS No. 303986-38-1)

4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile, a compound with the chemical identifier CAS No. 303986-38-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound's molecular framework, characterized by a nicotinonitrile core functionalized with a dimethylamino group and a methoxyimino-substituted pyrrole moiety, positions it as a versatile scaffold for drug discovery and development.

The structural composition of 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile is meticulously designed to interact with biological targets in a highly specific manner. The presence of the dimethylamino group enhances the compound's solubility and binding affinity, while the methoxyimino moiety introduces reactivity that can be exploited in various biochemical pathways. These features make the compound an attractive candidate for further investigation in medicinal chemistry.

Recent research has highlighted the potential of this compound in addressing various therapeutic challenges. Studies have demonstrated its efficacy in modulating key enzymatic pathways associated with inflammation and oxidative stress. The pyrrole ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with heme-containing proteins and metalloenzymes, which are critical targets in numerous disease states.

In particular, the nicotinonitrile moiety has been shown to exhibit significant anti-inflammatory properties. This functionality is well-documented for its ability to inhibit the activity of cyclooxygenase (COX) and lipoxygenase enzymes, which are central mediators of inflammatory responses. The combination of these structural elements in 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile suggests a multifaceted approach to therapeutic intervention.

The methoxyimino group further extends the compound's potential by enabling post-synthetic modifications and derivatization. This flexibility allows chemists to fine-tune the biological activity of the molecule by introducing additional functional groups or altering existing ones. Such modifications are crucial for optimizing pharmacokinetic properties, enhancing target specificity, and reducing off-target effects.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile and its biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors implicated in neurological disorders, cancer, and cardiovascular diseases. These findings provide a strong rationale for exploring its therapeutic applications.

The compound's potential extends beyond traditional small-molecule drug development. Its unique structural features make it an excellent candidate for designing novel biomaterials and bioconjugates. For instance, the methoxyimino group can be used to link the molecule to peptides or nucleic acids, creating targeted delivery systems that enhance drug efficacy while minimizing side effects.

Emerging evidence also suggests that 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile may have applications in agrochemicals and environmental science. Its ability to interact with biological systems at low concentrations makes it a promising candidate for developing eco-friendly pesticides and herbicides. These applications align with global efforts to develop sustainable solutions for agricultural productivity and environmental conservation.

The synthesis of this compound presents an interesting challenge due to its complex structural framework. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to produce high-purity samples of 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile on a scalable basis.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives of this compound in treating various diseases. Preliminary results are encouraging, showing that certain analogs exhibit significant therapeutic potential without adverse effects. These findings underscore the importance of continued research into this class of molecules.

The future prospects for 4-(Dimethylamino)-2-{2-(methoxyimino)methyl-1H-pyrrol-1-yl}nicotinonitrile are vast and exciting. As our understanding of biological systems grows, so too does the potential for this compound to address unmet medical needs. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical applications that improve human health.